2-(4-hydroxy-3-methoxybenzylidene)-4,6-dimethylthieno[2,3-b]pyridin-3(2H)-one

• Molecular Formula: C17H15NO3S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: (2Z)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-4,6-dimethylthieno[2,3-b]pyridin-3-one
• InChI: InChI=1S/C17H15NO3S/c1-9-6-10(2)18-17-15(9)16(20)14(22-17)8-11-4-5-12(19)13(7-11)21-3/h4-8,19H,1-3H3/b14-8-
• InChI Key: YBKLQWFJEBZHTK-ZSOIEALJSA-N
• Isomeric SMILES: CC1=CC(=NC2=C1C(=O)/C(=C/C3=CC(=C(C=C3)O)OC)/S2)C
• SMILES: CC1=CC(=NC2=C1C(=O)C(=CC3=CC(=C(C=C3)O)OC)S2)C

Description

2-(4-hydroxy-3-methoxybenzylidene)-4,6-dimethylthieno[2,3-b]pyridin-3(2H)-one, also known as thioflavin T (ThT), is a fluorescent dye that has been widely used in scientific research. ThT is a member of the thioflavin family, which includes several other derivatives, such as thioflavin S and thioflavin T acetate. ThT has a unique structure that allows it to bind to amyloid fibrils, which makes it a valuable tool for studying protein misfolding diseases.

Mechanism of Action

ThT binds to amyloid fibrils through a combination of hydrophobic and electrostatic interactions. The binding of ThT to amyloid fibrils results in a shift in the fluorescence emission spectrum, which allows for the detection and quantification of amyloid fibrils.
Biochemical and Physiological Effects:
ThT has no known biochemical or physiological effects, and is considered to be non-toxic. ThT is a small molecule that is rapidly cleared from the body, and does not accumulate in tissues.

Advantages and Limitations for Lab Experiments

ThT has several advantages for lab experiments, including its high sensitivity and specificity for amyloid fibrils, its ease of use, and its compatibility with a wide range of experimental techniques. However, ThT also has some limitations, including its potential for interfering with protein aggregation, its potential for causing false positive results, and its limited ability to distinguish between different types of amyloid fibrils.

Future Directions

There are several future directions for research involving ThT, including the development of new derivatives that have improved properties for studying protein misfolding diseases, the use of ThT in combination with other imaging techniques to provide more detailed information about amyloid fibrils, and the development of new methods for detecting and quantifying amyloid fibrils in vivo. Additionally, ThT may have potential applications in other areas of research, such as the detection of bacterial biofilms and the study of protein-protein interactions.

Synthesis Methods

ThT can be synthesized using a variety of methods, including the reaction of 2,4-dimethylthiophene with 4-hydroxy-3-methoxybenzaldehyde in the presence of a catalyst. The reaction proceeds through a condensation reaction, which results in the formation of ThT. Other methods of synthesis include the reaction of 2,4-dimethylthiophene with 4-hydroxybenzaldehyde in the presence of a base, or the reaction of 2,4-dimethylthiophene with 4-hydroxy-3-methoxybenzaldehyde in the presence of a Lewis acid.

Scientific Research Applications

ThT has been widely used in scientific research, particularly in the field of protein misfolding diseases. ThT is a valuable tool for studying the aggregation of amyloid fibrils, which are associated with a number of diseases, including Alzheimer's disease, Parkinson's disease, and Huntington's disease. ThT can be used to monitor the formation of amyloid fibrils in vitro, and can also be used to detect amyloid deposits in vivo.